Methyl 1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate
Description
Methyl 1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate, also known as Methyl-4-chloro-6-oxo-1,6-dihydropyridine-3-carboxylate (MCO), is a chemical compound that belongs to the class of dihydropyridine derivatives. It has been widely studied for its potential therapeutic applications due to its unique chemical structure and pharmacological properties.
Scientific Research Applications
Antimalarial Activity
This compound is structurally similar to synthetic 1, 4-disubstituted piperidines, which have shown high selectivity for resistant Plasmodium falciparum . The emergence of resistance to artemisinins and some of their combinations in chemotherapy of clinical malaria has intensified the search for novel safe efficacious antimalarial molecules .
Synthesis and Characterization
Various derivatives of this compound have been synthesized using condensation reactions, employing techniques like X-ray crystallography for structural analysis. These studies emphasize the chemical’s flexibility in forming different compounds.
Crystal Structure Analysis
Antiproliferative Activity
Antitubercular Activities
Insecticidal Properties
Studies on compounds derived from Piper nigrum Linn. containing piperidine structures have shown insecticidal properties, indicating potential agricultural uses.
Electrochemical Oxidation
Future Directions
properties
IUPAC Name |
methyl 1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carboxylate |
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InChI |
InChI=1S/C14H12ClNO3/c1-19-14(18)11-4-7-13(17)16(9-11)8-10-2-5-12(15)6-3-10/h2-7,9H,8H2,1H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
QRLFPNHYPCRYQV-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN(C(=O)C=C1)CC2=CC=C(C=C2)Cl |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C14H12ClNO3 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Molecular Weight |
277.70 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-(4-chlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylate | |
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